Cas no 1806175-06-3 (2-(Aminomethyl)-3-bromo-4-fluoro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3-bromo-4-fluoro-6-(trifluoromethoxy)pyridine
• CAS No: 1806175-06-3
• MF: C₇H₅BrF₄N₂O
• MW: 289.025014638901
• CID: 4930194
• Update Time: 2025-10-28

2-(Aminomethyl)-3-bromo-4-fluoro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-bromo-4-fluoro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5BrF4N2O/c8-6-3(9)1-5(14-4(6)2-13)15-7(10,11)12/h1H,2,13H2
• InChI Key： BGKODZOQMZBBSA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(N=C1CN)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3-bromo-4-fluoro-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Aminomethyl)-3-bromo-4-fluoro-6-(trifluoromethoxy)pyridine (CAS No. 1806175-06-3): Properties, Applications, and Industry Insights

The compound 2-(Aminomethyl)-3-bromo-4-fluoro-6-(trifluoromethoxy)pyridine (CAS No. 1806175-06-3) is a highly specialized pyridine derivative with a unique structural configuration. Its molecular formula features a trifluoromethoxy group, a bromine substituent, and an aminomethyl functional group, making it a versatile intermediate in pharmaceutical and agrochemical research. This article delves into its physicochemical properties, synthetic routes, and emerging applications, addressing trending queries like "pyridine derivatives in drug discovery" and "fluorinated compounds in agrochemicals."

In recent years, the demand for halogenated pyridines has surged due to their role in designing bioactive molecules. The presence of both fluorine and bromine atoms in this compound enhances its reactivity, enabling selective cross-coupling reactions—a topic frequently searched as "C-X bond activation in heterocycles." Researchers are particularly interested in its potential as a building block for kinase inhibitors, aligning with the industry's focus on targeted therapies. Computational studies (often queried as "DFT calculations for pyridine derivatives") suggest its stable conformation favors interactions with biological targets.

From a synthetic perspective, 1806175-06-3 is synthesized via multistep functionalization of pyridine cores, a process gaining traction in "green chemistry approaches" discussions. Its trifluoromethoxy group improves metabolic stability, a key consideration in "improving drug half-life" searches. Meanwhile, the aminomethyl moiety offers derivatization opportunities, frequently explored under "click chemistry applications." These attributes position it as a candidate for high-throughput screening libraries.

Environmental and regulatory perspectives are also critical. While not classified as hazardous, its bromine content warrants attention in "sustainable halogenation methods" debates. Analytical techniques like LC-MS and NMR (common search terms) are essential for purity verification, ensuring compliance with "ICH Q3D guidelines" for elemental impurities. The compound’s logP value and solubility profile further make it relevant to "formulation optimization" studies.

Looking ahead, 1806175-06-3 exemplifies the intersection of medicinal chemistry and material science. Its fluorine-rich structure aligns with trends in "PET tracer development" and "electronic materials," addressing niche yet growing research areas. As patents and publications citing this compound increase (see "structure-activity relationship pyridine" queries), its commercial viability is poised to expand, particularly in preclinical research segments.